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For Researchers, Scientists, and Drug Development Professionals

Docosyl methane sulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl
ester of methanesulfonic acid. As a lipophilic compound, its physicochemical properties are of
significant interest in various fields, including pharmaceutical sciences for drug delivery
applications and in the chemical industry as a specialty surfactant or intermediate. This
technical guide provides a comprehensive overview of the known and estimated
physicochemical properties of Docosyl methane sulfonate, alongside detailed experimental
protocols for its synthesis and characterization.

Core Physicochemical Data

Quantitative data for Docosyl methane sulfonate is not extensively reported in publicly
available literature. The following tables summarize the available data and provide estimated
values based on trends observed in homologous short-chain alkyl methanesulfonates.

Table 1: General Properties of Docosyl Methane Sulfonate
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Property Value Source
CAS Number 123253-22-5 [11[2]
Molecular Formula C23H4803S [1]
Molecular Weight 404.69 g/mol [1]
IUPAC Name Docosyl methanesulfonate

Synonyms Behenyl methanesulfonate

Table 2: Estimated Physicochemical Properties of Docosyl Methane Sulfonate

Property

Estimated Value

Basis for Estimation

Melting Point (°C)

65-75

Increasing trend with alkyl
chain length (Methyl: 20°C,
Dodecyl: solid at RT).
Docosanol (C22 alcohol) melts
at 70-73°C.

Boiling Point (°C)

> 400 (at 760 mmHQ)

Significant increase with alkyl
chain length. Likely to
decompose before boiling at

atmospheric pressure.

Solubility

Insoluble in water. Soluble in
non-polar organic solvents

(e.g., hexane, chloroform).

Long alkyl chain imparts high
lipophilicity. Shorter-chain alkyl
methanesulfonates show
decreasing water solubility with

increasing chain length.

Density (g/cm?3)

Expected to be slightly less
dense than water, similar to
other long-chain alkanes and

esters.

Experimental Protocols
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The following sections detail generalized experimental methodologies for the synthesis and
characterization of Docosyl methane sulfonate, adapted from standard procedures for alkyl
methanesulfonates.

Synthesis of Docosyl Methane Sulfonate

A common method for the synthesis of alkyl methanesulfonates is the reaction of the
corresponding alcohol with methanesulfonyl chloride in the presence of a base.

Materials:

e Docosanol (Behenyl alcohol)

o Methanesulfonyl chloride

o Triethylamine (or other suitable base)

o Dichloromethane (or other suitable anhydrous solvent)
e Anhydrous magnesium sulfate

o Saturated sodium bicarbonate solution

e Brine

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
docosanol in anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.

e Add triethylamine to the solution, followed by the dropwise addition of methanesulfonyl
chloride.

 Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature,
stirring for an additional 2-4 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.
Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude Docosyl methane sulfonate by recrystallization or column
chromatography.

Characterization of Docosyl Methane Sulfonate

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Docosyl methane
sulfonate.

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methanesulfonyl group (a singlet around 3.0 ppm), the methylene group attached to the
sulfonate oxygen (a triplet around 4.2 ppm), and the long alkyl chain (a series of multiplets
between 0.8 and 1.7 ppm).

13C NMR: The carbon NMR spectrum will show a signal for the methyl carbon of the
methanesulfonyl group (around 37 ppm), the carbon of the methylene group attached to the
sulfonate oxygen (around 70 ppm), and a series of signals for the carbons of the docosyl
chain.

. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight and fragmentation pattern of
Docosyl methane sulfonate.

e Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray lonization-
Mass Spectrometry (ESI-MS) can be employed.

o Expected Fragmentation: The mass spectrum will likely show the molecular ion peak [M]+ or
[M+H]+, along with characteristic fragment ions corresponding to the loss of the
methanesulfonyl group and fragmentation along the alkyl chain.
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3. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy can identify the functional groups present in the molecule.
o Expected Peaks:

o Strong, asymmetric and symmetric S=0 stretching vibrations around 1350 cm~*and 1175
cm1, respectively.

o C-H stretching vibrations of the alkyl chain around 2850-2960 cm™1.
o S-0O-C stretching vibration around 900-1000 cm~1.

Logical Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and characterization of
Docosyl methane sulfonate.
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Caption: General workflow for the synthesis and characterization of Docosyl methane
sulfonate.

This technical guide provides a foundational understanding of the physicochemical properties
of Docosyl methane sulfonate for researchers and professionals in drug development and
chemical sciences. The provided experimental protocols offer a starting point for the synthesis
and characterization of this long-chain alkyl methanesulfonate. Further experimental validation
is recommended to determine the precise physicochemical parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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